(Z)-5-fluoro-N,2-dihydroxybenzene-1-carbonimidoyl chloride

• IUPAC Name: (1Z)-5-fluoro-N,2-dihydroxybenzenecarboximidoyl chloride
• InChI: InChI=1S/C7H5ClFNO2/c8-7(10-12)5-3-4(9)1-2-6(5)11/h1-3,11-12H/b10-7-
• InChI Key: MXGLYKQGOCYAOX-YFHOEESVSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(=NO)Cl)O
• Isomeric SMILES: C1=CC(=C(C=C1F)/C(=N/O)/Cl)O
• Molecular Formula: C7H5ClFNO2
• Molecular Weight: 189.57 g/mol

Description

(Z)-5-fluoro-N,2-dihydroxybenzene-1-carbonimidoyl chloride, commonly known as 5-FI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-FI is not fully understood, but it is believed to involve the inhibition of bacterial and fungal enzymes, specifically those involved in the biosynthesis of cell walls. This leads to the disruption of cell wall formation, ultimately resulting in cell death.
Biochemical and Physiological Effects
Studies have shown that 5-FI exhibits low toxicity and does not cause significant adverse effects in animal models. However, it is important to note that further studies are needed to fully understand the biochemical and physiological effects of 5-FI.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-FI is its broad-spectrum antimicrobial activity, making it a promising candidate for the development of new antibiotics. Additionally, its ease of synthesis and low toxicity make it an attractive option for use in lab experiments. However, one limitation of 5-FI is its limited solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for the study of 5-FI. One potential area of research is the development of new drugs based on 5-FI, specifically for the treatment of bacterial and fungal infections. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of 5-FI. Finally, the synthesis of new derivatives of 5-FI with improved solubility and bioactivity could lead to the development of more effective antimicrobial agents.
Conclusion
In conclusion, 5-FI is a promising compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 5-FI and its derivatives in the development of new drugs and materials.

Synthesis Methods

The synthesis of 5-FI involves the reaction of 5-fluoro-2-nitrophenol with thionyl chloride, followed by treatment with sodium hydroxide. The resulting product is purified through recrystallization to obtain 5-FI in a high yield.

Scientific Research Applications

5-FI has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. It has been shown to exhibit antibacterial, antifungal, and antiviral activities, making it a promising candidate for the development of new drugs. Additionally, 5-FI has been used as a building block for the synthesis of complex organic molecules, including natural products and pharmaceuticals.